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Compound of Interest

Compound Name:
3-(4-Methoxy-3-nitrophenyl)-1,2-

oxazol-5-amine

Cat. No.: B12443634

Get Quote

In modern drug discovery and medicinal chemistry, highly functionalized heterocycles serve as

critical pharmacophores. 3-(4-Methoxy-3-nitrophenyl)-1,2-oxazol-5-amine (also known as 3-

(4-methoxy-3-nitrophenyl)isoxazol-5-amine) is a prime example of a push-pull electronic

system. The molecule features a rigid 1,2-oxazole (isoxazole) core substituted with a primary

amine at the C5 position and a densely functionalized phenyl ring at the C3 position.

For a Senior Application Scientist, the Nuclear Magnetic Resonance (NMR) spectrum of this

compound is not merely a list of peaks; it is a map of electron density. The accurate

assignment of its 1H and 13C NMR spectra requires a deep understanding of how the electron-

donating methoxy (-OCH3) and amine (-NH2) groups compete with the electron-withdrawing

nitro (-NO2) group across the conjugated π -system[1][2].

Causality in Chemical Shifts: Deconstructing the
Molecule
To predict and assign the NMR spectra accurately, we must break the molecule into its two

primary domains and analyze the causality behind their chemical shifts.
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The 4-Methoxy-3-nitrophenyl Domain
The phenyl ring is subjected to competing electronic forces. The methoxy group at C4' is a

strong electron-donating group (EDG) via resonance, which shields the ortho proton (H5').

Conversely, the nitro group at C3' is a powerful electron-withdrawing group (EWG) via both

inductive and resonance effects, severely deshielding the adjacent H2' proton[1]. This creates a

highly distinct, first-order AMX spin system (or strictly, an ABX system depending on the field

strength) where the coupling constants ( 3Jortho​and 4Jmeta​) serve as self-validating markers

for regiochemistry[3].

The 1,2-Oxazol-5-amine Core
The isoxazole ring is an electron-rich heteroaromatic system, but the presence of the 5-amino

group drastically alters its electron distribution. The lone pair on the exocyclic nitrogen

delocalizes into the ring, creating an enamine-like resonance structure that pushes massive

electron density onto the C4 carbon. Consequently, the C4-H proton and the C4 carbon are

shifted unusually upfield for an aromatic system, typically appearing around δ 5.4–5.6 ppm in

1H NMR and δ 75–90 ppm in 13C NMR[2].

-NO2 Group (EWG)
Strong Deshielding

H2' Proton
Downfield Shift (~8.3 ppm)

Inductive Pull

-OCH3 Group (EDG)
Strong Shielding

H5' Proton
Upfield Shift (~7.4 ppm)

Ortho Resonance

-NH2 Group (EDG)
Resonance Shielding

Isoxazole H4
Extreme Upfield (~5.5 ppm)

Enamine-like Push

Click to download full resolution via product page

Logical relationship between substituent electronic effects and observed NMR chemical shifts.

Self-Validating Experimental Protocol
A robust NMR protocol must be a self-validating system. The following methodology ensures

high-fidelity data acquisition, minimizing artifacts and ensuring quantitative reliability for
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structural proof.

Step 1: Sample Preparation & Solvent Selection

Action: Dissolve 15 mg (for 1H) or 40-50 mg (for 13C) of the compound in 0.6 mL of Dimethyl

Sulfoxide-d6 (DMSO-d6) containing 0.03% v/v Tetramethylsilane (TMS).

Causality: The polar nature of the primary amine and the nitro group makes the compound

poorly soluble in non-polar solvents like CDCl3. DMSO-d6 disrupts intermolecular hydrogen

bonding, ensuring a sharp, well-resolved spectrum. TMS provides an absolute zero

reference ( δ 0.00 ppm), validating the chemical shift calibration.

Step 2: Instrument Tuning and Shimming

Action: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Perform

automated tuning and matching (ATM) for both 1H and 13C channels. Execute 3D gradient

shimming on the deuterium lock signal.

Causality: Proper shimming ensures magnetic field homogeneity. A poorly shimmed magnet

will broaden the meta-coupling ( 4J≈2.0 Hz) of the H2' proton, destroying critical structural

information.

Step 3: 1H NMR Acquisition

Action: Acquire using a standard 1D pulse sequence (e.g., zg30). Set the relaxation delay

(D1) to 2.0 seconds and acquire 16-32 scans at 298 K.

Causality: A 2-second D1 ensures that all protons fully relax back to equilibrium (longitudinal

relaxation, T1​) between pulses. This makes the integration mathematically self-validating:

the methoxy peak must integrate to exactly 3.00 relative to the isoxazole H4 peak at 1.00.

Step 4: 13C NMR Acquisition

Action: Acquire using a proton-decoupled sequence (e.g., zgpg30). Set D1 to 2.0–3.0

seconds and acquire 1024-2048 scans.
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Causality: Quaternary carbons (like C3', C4', and the isoxazole C3/C5) lack attached

protons, leading to long T1​relaxation times and weak Nuclear Overhauser Effect (NOE)

enhancement. A longer D1 and high scan count ensure these critical skeletal carbons rise

above the noise floor.
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Standardized NMR acquisition workflow for high-fidelity structural elucidation.

Quantitative Data Presentation
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The following tables summarize the expected NMR data synthesized from the empirical

behavior of the isolated structural fragments[1][2][3]. The data is calibrated to DMSO-d6 ( δ

2.50 ppm for 1H, δ 39.5 ppm for 13C).

Table 1: 1H NMR Assignments (400 MHz, DMSO-d6)
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Position
Chemical
Shift ( δ ,
ppm)

Multiplicity Integration
Coupling
Constant ( J
, Hz)

Rationale /
Causality

H-2' 8.30 d 1H 4J≈2.1

Highly

deshielded by

the adjacent -

NO2 group;

meta-coupled

to H-6'.

H-6' 8.05 dd 1H
3J≈8.8 ,

4J≈2.1

Deshielded

by the para -

NO2 and

ortho

isoxazole

ring.

H-5' 7.42 d 1H 3J≈8.8

Shielded by

the ortho -

OCH3 group

(resonance

EDG effect).

-NH2 6.80 br s 2H -

Broadened

due to

quadrupolar

relaxation of

N and proton

exchange.

H-4

(Isoxazole)
5.50 s 1H -

Extreme

upfield shift

due to

enamine-like

electron

donation from

-NH2.
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-OCH3 3.95 s 3H -

Standard

methoxy shift,

slightly

deshielded by

the meta -

NO2 group.

Table 2: 13C NMR Assignments (100 MHz, DMSO-d6)
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Position
Chemical Shift ( δ ,
ppm)

Carbon Type
Rationale /
Causality

C-5 (Isoxazole) ~170.0 Cq

Highly deshielded;

directly attached to

electronegative O and

N atoms.

C-3 (Isoxazole) ~162.0 Cq

Imine-like carbon

(C=N) of the

heteroaromatic ring.

C-4' (Phenyl) ~152.5 Cq

Directly attached to

the electronegative

oxygen of the

methoxy group.

C-3' (Phenyl) ~139.5 Cq

Directly attached to

the strongly electron-

withdrawing nitro

group.

C-6' (Phenyl) ~132.0 CH
Aromatic CH; para to

the nitro group.

C-2' (Phenyl) ~123.5 CH
Aromatic CH; ortho to

the nitro group.

C-1' (Phenyl) ~122.0 Cq

Quaternary carbon

linking the phenyl and

isoxazole rings.

C-5' (Phenyl) ~114.0 CH

Strongly shielded by

the ortho methoxy

group.

C-4 (Isoxazole) ~76.0 CH

Highly shielded by

resonance from the

C5-amino group.

-OCH3 ~56.5 CH3 Standard aliphatic

carbon attached to
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oxygen.

Conclusion
The structural elucidation of 3-(4-Methoxy-3-nitrophenyl)-1,2-oxazol-5-amine relies heavily

on recognizing the competing electronic effects within the molecule. By treating the NMR

protocol as a self-validating system—where integration, coupling constants, and relaxation

times are logically interconnected—researchers can confidently map the exact regiochemistry

of the substituents. The extreme upfield shift of the isoxazole C4 proton and the distinct AMX

coupling pattern of the nitrophenyl ring serve as the definitive spectroscopic fingerprints for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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